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Compound of Interest

Compound Name: C.I. Mordant yellow 8

Cat. No.: B1585443 Get Quote

In-Depth Technical Guide to Mordant Yellow 8
For Researchers, Scientists, and Drug Development Professionals

Core Chemical Data
Mordant Yellow 8, a monoazo dye, is recognized for its utility in various industrial and research

applications. The fundamental chemical and physical properties of this compound are

summarized below.

Property Value Reference(s)

CAS Number 6359-83-7 [1]

Molecular Weight 446.35 g/mol [1]

Molecular Formula C17H12N4Na2O6S [1]

Synonyms
C.I. 18821, Eriochromal Yellow

3R
[1]

Physical Form Powder [2]

Solubility Soluble in water [1]
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The industrial synthesis of Mordant Yellow 8 involves a two-step diazotization and coupling

reaction.[1] The process begins with the diazotization of 2-aminobenzoic acid, which is then

coupled with 4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid to form the final

dye molecule.[1]

Step 1: Diazotization

Step 2: Azo Coupling

2-Aminobenzoic Acid

Diazonium Salt of
2-Aminobenzoic Acid

 Diazotization 

Sodium Nitrite &
Hydrochloric Acid (0-5°C)

Mordant Yellow 8

 Coupling Reaction 

4-(3-Methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid
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Diagram 1: Synthesis of Mordant Yellow 8.

Experimental Protocols
Textile Dyeing with Mordant Yellow 8
Mordant Yellow 8 is utilized in the textile industry for dyeing protein fibers like wool and silk, and

can also be applied to cotton with the use of a mordant.[3] The mordant, typically a metal salt

such as aluminum or iron, forms a coordination complex with the dye and the fiber, enhancing

the dye's fastness.[3]

A general laboratory-scale protocol for dyeing wool with Mordant Yellow 8 is as follows:

Scouring: The wool sample is first scoured in a dilute soap solution to remove impurities.
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Mordanting: The scoured wool is immersed in a mordant bath containing a metal salt (e.g.,

potassium aluminum sulfate) and heated.

Dyeing: The mordanted wool is then transferred to a dyebath containing Mordant Yellow 8.

The bath is heated to facilitate dye uptake.

Rinsing: After dyeing, the wool is thoroughly rinsed with water to remove any unfixed dye.

Hypothetical Analytical Application: Fluorimetric
Determination of Metal Ions
While a specific protocol for Mordant Yellow 8 in fluorimetric analysis is not readily available, a

method can be adapted from similar mordant dyes, such as Mordant Red 19, which is used for

the determination of aluminum traces in solutions.[4][5] The underlying principle is the

formation of a fluorescent metal-chelate complex.

A potential experimental workflow for this application is outlined below:
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Diagram 2: Hypothetical workflow for metal ion determination.

Applications in Research and Industry
The primary application of Mordant Yellow 8 is in the textile industry as a dye.[2] Its ability to

form stable complexes with metal ions also suggests potential applications in analytical

chemistry for the detection and quantification of metals.[4][5] However, there is currently limited
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information available regarding its use in biological signaling pathway research or drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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